N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[(3-methyl-2-thienyl)carbonyl]pyrrolidin-3-yl}acetamide

• IUPAC Name: N-[(3S,4R)-4-(4-methoxyphenyl)-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C19H22N2O3S/c1-12-8-9-25-18(12)19(23)21-10-16(17(11-21)20-13(2)22)14-4-6-15(24-3)7-5-14/h4-9,16-17H,10-11H2,1-3H3,(H,20,22)/t16-,17+/m0/s1
• InChI Key: NEKUZSVNNKRORN-DLBZAZTESA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)N2CC(C(C2)NC(=O)C)C3=CC=C(C=C3)OC
• Isomeric SMILES: CC1=C(SC=C1)C(=O)N2C[C@H]([C@@H](C2)NC(=O)C)C3=CC=C(C=C3)OC
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[(3-methyl-2-thienyl)carbonyl]pyrrolidin-3-yl}acetamide is a compound of interest due to its structural complexity and potential for varied chemical reactions and applications. It features a pyrrolidine backbone, a common motif in many bioactive molecules, modified with aromatic and acetamide groups which may influence its physical, chemical, and biological properties.

Synthesis Analysis

The synthesis of related compounds involves linear synthesis strategies and characterization techniques such as LCMS, IR, 1H and 13C NMR spectroscopies. For instance, similar acetamide derivatives have been synthesized and characterized, providing a foundation for the synthesis of N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[(3-methyl-2-thienyl)carbonyl]pyrrolidin-3-yl}acetamide (Vinayak et al., 2014).

Molecular Structure Analysis

The molecular structure of similar compounds is confirmed through X-ray crystallography and NMR techniques. For example, substituted N-(thieno[2,3-b]pyridine-3-yl)acetamides have been structurally confirmed, highlighting the approach for analyzing N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[(3-methyl-2-thienyl)carbonyl]pyrrolidin-3-yl}acetamide (Dotsenko et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[(3-methyl-2-thienyl)carbonyl]pyrrolidin-3-yl}acetamide can be diverse. Similar compounds have demonstrated reactivity towards a range of functional group transformations and have been utilized in the synthesis of heterocycles and as intermediates in the development of pharmacologically active molecules (Farouk, Ibrahim, & El-Gohary, 2021).